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Compound of Interest

Compound Name: 4-(2-Hydroxyethoxy)benzaldehyde

Cat. No.: B1293844 Get Quote

An In-depth Technical Guide to 4-(2-
Hydroxyethoxy)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(2-
Hydroxyethoxy)benzaldehyde, including its chemical identity, physicochemical properties,

synthesis, and potential applications in research and drug development.

Chemical Identity and Molecular Structure
4-(2-Hydroxyethoxy)benzaldehyde is an organic compound characterized by a benzaldehyde

core substituted with a 2-hydroxyethoxy group at the para-position.

CAS Number: 22042-73-5[1][2][3][4][5]

Molecular Formula: C₉H₁₀O₃[1][3][4][6]

Molecular Weight: 166.17 g/mol [1][3]

IUPAC Name: 4-(2-hydroxyethoxy)benzaldehyde

Synonyms: p-(2-hydroxyethoxy)benzaldehyde, 4-(2-Hydroxy-ethoxy)-benzaldehyde[3]
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The molecular structure consists of a benzene ring with an aldehyde group (-CHO) and a

hydroxyethoxy group (-OCH₂CH₂OH) attached to carbons 1 and 4, respectively.

Molecular Structure:

Caption: 2D structure of 4-(2-Hydroxyethoxy)benzaldehyde.

Physicochemical and Spectral Data
The following tables summarize the key quantitative data for 4-(2-
Hydroxyethoxy)benzaldehyde.

Table 1: Physicochemical Properties

Property Value Source

Physical State Solid [3]

Boiling Point 335.2 °C (estimated) [1]

Flash Point 138.2 °C (estimated) [1]

logP (o/w) 0.730 (estimated) [1]

Water Solubility
4.157 x 10⁴ mg/L at 25 °C

(estimated)
[1]

Table 2: Spectral Data

Spectrum Type Data Source

¹H NMR (400 MHz, CDCl₃)

δ 9.84 (s, 1H, CHO), 7.80 (d,

J=8.4 Hz, 2H, Ar-H), 6.98 (d,

J=8.4 Hz, 2H, Ar-H), 4.14 (t,

J=4.4 Hz, 2H, -OCH₂-), 3.98 (t,

J=4.4 Hz, 2H, -CH₂-), 3.03 (s,

1H, OH)

[2]
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Experimental Protocols
Synthesis of 4-(2-Hydroxyethoxy)benzaldehyde

A common method for the synthesis of 4-(2-Hydroxyethoxy)benzaldehyde is through the

Williamson ether synthesis, starting from 4-hydroxybenzaldehyde and 2-chloroethanol.[2]

Materials:

4-hydroxybenzaldehyde

2-chloroethanol

Potassium carbonate (K₂CO₃)

Dimethylsulfoxide (DMSO)

Dichloromethane

Water

Procedure:[2]

A mixture of 4-hydroxybenzaldehyde (1 mmol), 2-chloroethanol (1 mmol), and potassium

carbonate (3 mmol) is prepared in dimethylsulfoxide (DMSO).

The reaction mixture is heated and refluxed for 6 hours.

The progress of the reaction is monitored using thin-layer chromatography (TLC).

Upon completion, the reaction mixture is diluted with water.

The aqueous solution is extracted with dichloromethane.

The organic phases are combined and the solvent is removed under reduced pressure.

The resulting residue is purified by column chromatography to yield the final product, 4-(2-
hydroxyethoxy)benzaldehyde.
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Caption: Experimental workflow for the synthesis of 4-(2-Hydroxyethoxy)benzaldehyde.

Potential Applications in Drug Development
While specific research on 4-(2-hydroxyethoxy)benzaldehyde is limited, the broader class of

benzaldehyde derivatives has shown significant potential in various therapeutic areas.

Antioxidant and Anti-inflammatory Properties: Hydroxybenzaldehydes are known to possess

antioxidant properties.[7][8] They can reduce oxidative stress by inhibiting the production of

reactive oxygen species (ROS) and activating antioxidant enzymes such as superoxide

dismutase (SOD) and catalase.[7][8] Furthermore, some benzaldehydes have been shown to

reduce inflammatory responses by downregulating the expression of adhesion molecules and

inflammatory signaling pathways.[7][8]
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Caption: Conceptual signaling pathway of potential antioxidant and anti-inflammatory effects.

Enzyme Inhibition: Recent studies have explored benzyloxybenzaldehyde derivatives as

selective inhibitors of aldehyde dehydrogenase 1A3 (ALDH1A3), an enzyme overexpressed in

several cancer types.[9] This suggests that the benzaldehyde scaffold could be a promising

starting point for the development of novel anticancer agents.[9] Aldehyde oxidases, in general,

play a significant role in drug metabolism, and understanding the interaction of new chemical

entities with these enzymes is crucial in drug development.[10]

Drug Delivery: Benzaldehyde has been investigated as an absorption promoter, potentially

enhancing the bioavailability of drugs with low membrane permeability by fluidizing the lipid

bilayer of cell membranes.[11] The structural features of 4-(2-hydroxyethoxy)benzaldehyde
could be explored for similar applications in drug formulation and delivery.
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Caption: Logical relationship between the structure of 4-(2-Hydroxyethoxy)benzaldehyde and

its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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